Cas no 2580221-60-7 (2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid
• CAS No: 2580221-60-7
• MF: C₁₆H₁₄FNO₅
• MW: 319.284468173981
• CID: 6583883
• PubChem ID: 165887525
• Update Time: 2025-06-07

2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid
• 2580221-60-7
• EN300-27725222
• 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid

• Inchi： 1S/C16H14FNO5/c1-22-12-8-7-11(17)13(15(19)20)14(12)18-16(21)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： ILGTXGNBXADANS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 319.08560071g/mol
• Monoisotopic Mass: 319.08560071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid

Introduction to 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid (CAS No. 2580221-60-7)

2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2580221-60-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoro-substituted benzoic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and methoxy substituents in its molecular structure contributes to its unique chemical properties, making it a valuable scaffold for drug discovery and development.

The structural features of 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid include a benzyloxy carbonyl group and an amino functionality, which are critical for its reactivity and interaction with biological targets. The benzyloxy carbonyl moiety is commonly employed in peptide coupling reactions, while the amino group provides a site for further derivatization, enabling the synthesis of more complex molecules. The fluoro substituent at the 6-position enhances the metabolic stability and binding affinity of the compound, which are essential factors in drug design.

In recent years, there has been a growing interest in fluoro-substituted benzoic acids due to their ability to modulate various biological pathways. For instance, studies have demonstrated that fluoro aromatic compounds can exhibit enhanced lipophilicity and improved pharmacokinetic profiles, making them attractive candidates for oral administration. The methoxy group at the 3-position further influences the electronic properties of the molecule, potentially affecting its interactions with enzymes and receptors.

Current research in this area has highlighted the potential of 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid as a precursor in the synthesis of novel therapeutic agents. Its structural motif has been explored in the development of compounds targeting neurological disorders, inflammatory diseases, and cancer. The combination of fluorine and methoxy groups provides a favorable balance between solubility and bioavailability, which are crucial for effective drug delivery.

One notable application of this compound is in the field of proteasome inhibition. Proteasomes are essential cellular machinery responsible for degrading proteins, and their dysregulation is associated with various diseases, including cancer. Researchers have utilized derivatives of 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid to develop inhibitors that target specific proteasome subunits, leading to promising results in preclinical studies. These findings underscore the importance of this compound as a building block for next-generation anti-cancer therapies.

Another area where this compound has shown promise is in the treatment of inflammatory conditions. Fluoro-substituted benzoic acids have been reported to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzymes. The presence of both amino and benzyloxy carbonyl groups allows for further functionalization, enabling the design of molecules with tailored biological activities. This flexibility makes 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid a versatile tool for medicinal chemists seeking to develop novel anti-inflammatory agents.

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid involves multi-step organic transformations, including fluorination reactions, esterification, and amide bond formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high selectivity. These methods ensure that the desired product is obtained with minimal side reactions, maintaining high purity levels required for pharmaceutical applications.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-6-fluoro-3-methoxybenzoic acid (CAS No. 2580221-60-7) is a structurally complex and functionally diverse compound with significant potential in drug discovery. Its unique combination of substituents makes it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluoro-substituted benzoic acids, compounds like this one will play an increasingly important role in advancing medical science.